Cas no 1795300-96-7 (3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione
• CAS No: 1795300-96-7
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 5368454
• Update Time: 2025-10-24

3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C14H16N2O4S2/c17-13-10-21-14(18)16(13)12-8-15(9-12)22(19,20)7-6-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： PKXNYFAAHCWMGD-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(S(CCC3=CC=CC=C3)(=O)=O)C2)C1=O

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.7±60.0 °C(Predicted)
• pka: -2.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione

Compound CAS No. 1795300-96-7: A Comprehensive Overview

The compound with CAS No. 1795300-96-7, also known as 3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione, is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

Chemical Structure and Synthesis

The molecular structure of 3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione is characterized by a thiazolidinedione core, which is a five-membered ring containing sulfur and nitrogen atoms. This core is further substituted with a sulfonyl group attached to a phenethyl moiety. The azetidinyl ring adds complexity to the molecule, enhancing its potential for binding to biological targets.

Recent studies have explored innovative synthetic routes for this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved the yield but also minimized the environmental footprint of the production process.

Pharmacological Properties and Biological Activity

Research into the pharmacological properties of CAS No. 1795300-96-7 has revealed its potential as a modulator of key cellular pathways. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory therapies.

Moreover, this compound has shown promise in modulating ion channels, which are critical targets in the treatment of neurological disorders. Recent findings from in vitro assays suggest that it exhibits selective activity against voltage-gated sodium channels, potentially offering benefits in pain management.

Applications in Drug Development

The versatility of CAS No. 1795300-96-7 lies in its ability to interact with multiple biological systems. Its thiazolidinedione core is known for its stability and bioavailability, while the sulfonylphenethyl group enhances its lipophilicity, facilitating penetration into cellular membranes.

Preliminary toxicological assessments indicate that this compound exhibits low cytotoxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. Ongoing clinical trials are evaluating its safety and efficacy in treating chronic inflammatory conditions and neuropathic pain.

Future Directions and Research Opportunities

The discovery of CAS No. 1795300-96-7 opens new avenues for exploring novel therapeutic strategies. Researchers are currently investigating its potential as a lead compound for developing selective inhibitors of specific kinase enzymes involved in cancer progression.

Additionally, computational modeling techniques are being employed to predict its binding affinities to various protein targets, enabling rational drug design approaches. These efforts aim to optimize its pharmacokinetic properties and enhance its therapeutic index.

In conclusion, CAS No. 1795300-96-7, or 3-[1-[(2-Phenylethyl)sulfonyl]-3-azetidinyl]-2,4-thiazolidinedione, represents a significant advancement in chemical innovation with broad implications for drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the development of novel therapeutics targeting inflammation and neurological disorders.